Cas no 2137560-44-0 (1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2137560-44-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6290113
• PubChem ID: 165874059
• Update Time: 2025-08-05

1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine
• EN300-1112085
• 2137560-44-0
• SCHEMBL24706812

• Inchi： 1S/C8H15N3O/c1-7-8(9)6-11(10-7)4-3-5-12-2/h6H,3-5,9H2,1-2H3
• InChI Key： IZHXPUDPGAXHNF-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine

1-(3-Methoxypropyl)-3-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 2137560-44-0, commonly referred to as 1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and materials science. The pyrazole ring at the core of this molecule contributes to its unique electronic properties, making it a valuable compound for various research and industrial applications.

Pyrazole derivatives have been extensively studied due to their potential as bioactive agents. The 1H-pyrazol-4-amine moiety in this compound is particularly interesting, as it can act as a scaffold for the development of novel drugs targeting various therapeutic areas, such as inflammation, cancer, and neurodegenerative diseases. Recent studies have highlighted the ability of pyrazole-based compounds to modulate key cellular pathways, making them promising candidates for drug development.

The 3-methyl substitution on the pyrazole ring adds another layer of complexity to this molecule. This substitution not only enhances the stability of the compound but also influences its pharmacokinetic properties, such as absorption and metabolism. Researchers have found that methyl-substituted pyrazoles often exhibit improved bioavailability, which is a critical factor in drug design.

The 3-methoxypropyl group attached to the pyrazole ring introduces additional functionality to this compound. The methoxy group is known for its ability to participate in hydrogen bonding, which can enhance the solubility and bioavailability of the molecule. Furthermore, the propyl chain provides flexibility to the molecule, allowing it to interact with a wider range of biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine using various methodologies. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been widely adopted in both academic and industrial settings due to its scalability and reproducibility.

In terms of applications, pyrazole derivatives like this compound have found uses in diverse fields. In pharmacology, they are being explored as potential inhibitors of enzymes involved in disease pathways. For instance, studies have shown that certain pyrazole-based compounds can inhibit kinases associated with cancer cell proliferation. Additionally, these compounds are being investigated for their potential as anti-inflammatory agents due to their ability to modulate cytokine production.

The methoxypropyl substitution also makes this compound a valuable building block for further chemical modifications. By altering the substituents on the pyrazole ring or modifying the propyl chain, researchers can create a library of related compounds with varying biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at discovering novel drug candidates.

From a materials science perspective, pyrazole derivatives like this compound are being explored for their potential use in organic electronics. The conjugated system within the pyrazole ring allows for efficient electron delocalization, making these compounds suitable for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that certain pyrazole-based materials exhibit excellent charge transport properties, which could pave the way for their use in next-generation electronic devices.

In conclusion, 1-(3-methoxypropyl)-3-methyl-1H-pyrazol-4-amine is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.